Cas no 1698-57-3 (6-Chloro-2-phenylpyridazin-3(2H)-one)

6-Chloro-2-phenylpyridazin-3(2H)-one structure
1698-57-3 structure
Product Name:6-Chloro-2-phenylpyridazin-3(2H)-one
CAS No:1698-57-3
MF:C10H7ClN2O
MW:206.62838101387
CID:1090346
PubChem ID:561639
Update Time:2025-04-20

6-Chloro-2-phenylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-phenylpyridazin-3(2H)-one
    • 6-Chloro-2-phenyl-3(2H)-pyridazinone
    • 2-Chlor-6-phenylpyrazin
    • 2-chloranyl-6-phenyl-pyrazine
    • 2-Chloro-6-phenyl-pyrazin
    • 2-chloro-6-phenyl-pyrazine
    • 3-Chlor-1-phenyl-6(1H)-pyridazinon
    • 3-Chlor-1-phenyl-pyridazon-6
    • 6-Chlor-2-phenyl-2H-pyridazin-3-on
    • 6-chloro-2-phenyl-2H-pyridazin-3-one
    • 6-chloro-2-phenylpyrazine
    • 6-chloro-2-phenylpyridazine-3(2H)-one
    • AB16842
    • AC1NQ6GA
    • CTK8I6589
    • PubChem22086
    • RL03596
    • SMR000475853
    • MFCD00462958
    • 1-Phenyl-3-chlor-6(1H)-pyridazon
    • STL433299
    • SR-01000206786-1
    • BS-50221
    • 6-Chloro-2-phenyl-3(2H)-pyridazinone #
    • CS-0360990
    • GQMSKWMZVCPIRM-UHFFFAOYSA-N
    • AKOS016347756
    • AB00082668-01
    • HMS1583C22
    • 6-chloro-2-phenylpyridazin-3-one
    • SCHEMBL10642406
    • CHEMBL1713319
    • 1698-57-3
    • HMS2793I23
    • 3(2H)-Pyridazinone, 6-chloro-2-phenyl-
    • Pyridazin-3(2H)-one, 6-chloro-2-phenyl-
    • SR-01000206786
    • E84902
    • MLS001178694
    • AE-641/00129023
    • Inchi: 1S/C10H7ClN2O/c11-9-6-7-10(14)13(12-9)8-4-2-1-3-5-8/h1-7H
    • InChI Key: GQMSKWMZVCPIRM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(N(C2C=CC=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 206.02481
  • Monoisotopic Mass: 206.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67

6-Chloro-2-phenylpyridazin-3(2H)-one Pricemore >>

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